![molecular formula C11H12N2OS B6274495 N-(benzo[d]thiazol-2-ylmethyl)propionamide CAS No. 1088189-44-9](/img/no-structure.png)
N-(benzo[d]thiazol-2-ylmethyl)propionamide
Description
“N-(benzo[d]thiazol-2-ylmethyl)propionamide” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles . Benzothiazoles are compounds containing a benzene fused to a thiazole ring. Thiazole is a 5-membered ring consisting of three carbon atoms, one nitrogen atom, and one sulfur atom .
Synthesis Analysis
The synthesis of “N-(benzo[d]thiazol-2-ylmethyl)propionamide” and its derivatives often involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds obtained are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of “N-(benzo[d]thiazol-2-ylmethyl)propionamide” is characterized by a benzothiazole ring, which is planar and aromatic . The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
Benzothiazoles, including “N-(benzo[d]thiazol-2-ylmethyl)propionamide”, have been found to exhibit diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .Future Directions
Benzothiazoles, including “N-(benzo[d]thiazol-2-ylmethyl)propionamide”, have been the subject of extensive research due to their diverse biological activities . Future research may focus on the design and development of new benzothiazole derivatives with enhanced biological activities and lesser side effects .
Mechanism of Action
Target of Action
The primary target of N-(benzo[d]thiazol-2-ylmethyl)propionamide is the COX-1 enzyme . This enzyme plays a crucial role in the inflammatory response by producing prostaglandins, which are lipid compounds that have diverse hormone-like effects, including promoting inflammation.
Mode of Action
N-(benzo[d]thiazol-2-ylmethyl)propionamide interacts with its target, the COX-1 enzyme, by inhibiting its activity . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation.
Biochemical Pathways
The compound affects the cyclooxygenase pathway, which is responsible for the production of prostaglandins. By inhibiting the COX-1 enzyme, it disrupts this pathway, leading to a decrease in prostaglandin production and, consequently, a reduction in inflammation .
Result of Action
The primary result of N-(benzo[d]thiazol-2-ylmethyl)propionamide’s action is the reduction of inflammation. This is achieved through the inhibition of the COX-1 enzyme and the subsequent decrease in prostaglandin production .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(benzo[d]thiazol-2-ylmethyl)propionamide involves the reaction of benzo[d]thiazol-2-ylmethylamine with propionyl chloride in the presence of a base to form N-(benzo[d]thiazol-2-ylmethyl)propionamide.", "Starting Materials": [ "Benzo[d]thiazol-2-ylmethylamine", "Propionyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add benzo[d]thiazol-2-ylmethylamine to a flask", "Add propionyl chloride dropwise to the flask while stirring", "Add a base (e.g. triethylamine) to the flask to neutralize the hydrogen chloride produced during the reaction", "Heat the mixture to reflux for several hours", "Cool the mixture and extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain N-(benzo[d]thiazol-2-ylmethyl)propionamide as a solid" ] } | |
CAS RN |
1088189-44-9 |
Product Name |
N-(benzo[d]thiazol-2-ylmethyl)propionamide |
Molecular Formula |
C11H12N2OS |
Molecular Weight |
220.3 |
Purity |
95 |
Origin of Product |
United States |
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